3-(1-Acetylcyclopentyl)propanal

• CAS No.: 152090-39-6
• Molecular Formula: C10H16O2
• Molecular Weight: 168.23 g/mol
• IUPAC Name: 3-(1-acetylcyclopentyl)propanal
• InChI: InChI=1S/C10H16O2/c1-9(12)10(7-4-8-11)5-2-3-6-10/h8H,2-7H2,1H3
• InChI Key: XTHHOXUDZIPPQL-UHFFFAOYSA-N
• SMILES: CC(=O)C1(CCCC1)CCC=O
• Synonyms: Cyclopentanepropanal, 1-acetyl- (9CI)

Description

3-(1-Acetylcyclopentyl)propanal is an aldehyde derivative featuring a cyclopentyl ring substituted with an acetyl group at the 1-position and a propanal chain at the 3-position. Its molecular formula is $ \text{C}{10}\text{H}{16}\text{O}_{2} $, with a molecular weight of 182.22 g/mol. The compound’s unique structure combines the reactivity of an aldehyde group with the steric and electronic effects of the acetylated cyclopentyl moiety.

Comparison with Similar Compounds

Data Table: Key Properties of Compared Compounds

Compound	Molecular Weight (g/mol)	Functional Groups	Atmospheric Behavior	Catalytic Adsorption on NiMoS	Detection Methods
3-(1-Acetylcyclopentyl)propanal	182.22	Aldehyde, Acetyl	Hypothesized slower degradation	Likely hindered	Pending validation
Propanal	58.08	Aldehyde	Stable, low variability	Di-sigma mode	GC-EIMS, NO+ToF-CIMS
1-Propanone analog ()	258.36	Ketone, Cyclopentyl	Unknown	Unlikely	Not specified
Baccatin III propanoyl ester	~853.89 (varies)	Ester, Propanoylamino	N/A	N/A	HPLC, NMR

Research Findings and Limitations

• Atmospheric Studies : Propanal’s stability contrasts with acetone’s high variability, highlighting functional group impacts on atmospheric lifetimes . For 3-(1-Acetylcyclopentyl)propanal, computational modeling could predict degradation pathways.
• Catalytic Behavior : Propanal’s unique adsorption mechanism on NiMoS suggests that aldehyde-containing compounds may have niche roles in catalysis, though steric effects in bulkier analogs require further study.
• Structural Analogs : Pharmaceutical esters and ketone derivatives demonstrate how substituent choice tailors physicochemical properties, informing synthetic strategies for 3-(1-Acetylcyclopentyl)propanal.

Limitations : Direct experimental data on 3-(1-Acetylcyclopentyl)propanal are scarce; comparisons rely on extrapolation from structurally related compounds.